Cas no 1804207-23-5 (4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde)

• Product Name: 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde
• CAS No: 1804207-23-5
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 5004624
• Update Time: 2025-10-18

4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde

• Inchi： 1S/C11H11BrO2/c1-7-5-9(6-13)3-4-10(7)11(12)8(2)14/h3-6,11H,1-2H3
• InChI Key： WRDSJZJECQRRDT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C=O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1

Additional information on 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde

4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde (CAS No. 1804207-23-5): A Comprehensive Overview

4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde (CAS No. 1804207-23-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromo-substituted ketone group and a methylated benzaldehyde moiety. These features contribute to its chemical reactivity and functional versatility.

The chemical formula of 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde is C₁₀H₁₁BrO₂. Its molecular weight is approximately 239.1 g/mol, and it exists as a white to off-white solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, making it suitable for a wide range of synthetic reactions and analytical techniques.

In the realm of pharmaceutical research, 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

The bromo-substituted ketone group in 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde makes it an excellent substrate for nucleophilic substitution reactions, particularly those involving organometallic reagents. This property has been leveraged in the development of new synthetic methodologies for constructing complex organic molecules. A notable example is the use of this compound in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds, which are crucial for the synthesis of advanced materials and pharmaceuticals.

In addition to its applications in drug discovery, 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde has also found utility in materials science. Its ability to undergo controlled polymerization reactions has led to the development of novel polymers with unique properties. For example, a 2020 study published in the Journal of Polymer Science demonstrated the use of this compound as a monomer for synthesizing conductive polymers with enhanced electrical conductivity and thermal stability.

The synthetic accessibility of 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde has been further enhanced by recent advancements in green chemistry. Researchers have developed environmentally friendly synthetic routes that minimize waste generation and reduce the use of hazardous reagents. One such method involves the use of microwave-assisted synthesis, which not only accelerates reaction rates but also improves yield and selectivity.

The safety profile of 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde is an important consideration for its practical applications. While it is generally considered safe when handled under appropriate conditions, it is essential to follow standard laboratory safety protocols to prevent exposure and ensure proper disposal. The compound should be stored in a cool, dry place away from incompatible materials and sources of ignition.

In conclusion, 4-(1-Bromo-2-oxopropyl)-3-methylbenzaldehyde (CAS No. 1804207-23-5) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.